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Aluminum phosphide (AlP) is a solid fumigant that exerts its toxic effect through the rapid release of

phosphine gas (PH₃) upon contact with ambient moisture or acids. The reaction is a hydrolysis process

catalyzed by water or hydrochloric acid in the stomach.

The core reaction with water is: AlP + 3H₂O → Al(OH)₃ + PH₃ [1]

In the acidic environment of the stomach, the reaction proceeds as: AlP + 3HCl → AlCl₃ + PH₃ [1]

Commercial formulations, often dark gray or dark yellow tablets, typically contain 56% AlP, with the

remainder being ammonium carbamate [2] [1]. The carbamate decomposes to ammonia and carbon dioxide,

which helps prevent the spontaneous combustion of phosphine in air [1]. The rate of phosphine gas

generation is dependent on ambient temperature and humidity [2].

The following diagram illustrates the pathways of phosphine liberation and its systemic toxicity:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s3140759?utm_src=pdf-body
https://www.smolecule.com/products/s3140759?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC3162709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3162709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12309822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3162709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3162709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12309822/
https://www.smolecule.com/products/s3140759?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Phosphine Liberation from Aluminum Phosphide and Systemic Toxicity Pathways

Liberation Pathways

Systemic Toxicity Mechanisms

Molecular Targets

Aluminum Phosphide (AlP)
Solid Fumigant

Hydrolysis Reaction
AlP + 3H₂O → Al(OH)₃ + PH₃

Acid Reaction
AlP + 3HCl → AlCl₃ + PH₃

Water/Moisture (H₂O) Gastric Acid (HCl)

Phosphine Gas (PH₃)
Colorless, Highly Toxic

Mitochondrial Dysfunction Oxidative Stress

Multi-Organ FailureInhibition of
Cytochrome c Oxidase

>70% Reduction in
Oxidative Phosphorylation

Click to download full resolution via product page

Quantitative Toxicological and Exposure Data

Physicochemical Properties of Aluminum Phosphide and
Phosphine

Parameter Aluminum Phosphide (AlP) Phosphine (PH₃)

Physical State Dark gray or dark yellow

crystalline solid [2]

Colorless gas [2] [1]
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Parameter Aluminum Phosphide (AlP) Phosphine (PH₃)

Odor - Odorless when pure; technical grade has
garlic/decaying fish odor due to impurities [2] [1]

Molecular
Weight

57.96 g/mol 33.99 g/mol [3]

Stability Stable up to 1000°C; highly
sensitive to moisture [2]

Degrades in air (half-life: 5h in daylight, 28h in
darkness) [2]

Density - Denser than air [2]

Odor
Threshold

- 0.15 - 3 ppm (inadequate warning) [2] [3]

Flammability - Flammable; can ignite spontaneously in air at

>1.9% v/v [1]

Occupational Exposure Limits and Toxicity Metrics

Agency/Parameter Value Time-Weighted Average

NIOSH REL [2] 0.3 ppm (0.4 mg/m³) 10-hour TWA

OSHA PEL [2] 0.3 ppm (0.4 mg/m³) 8-hour TWA

ACGIH TLV [2] 0.3 ppm 8-hour TWA

NIOSH IDLH [2] 50 ppm Immediately Dangerous

AEGL-3 (Lethality) [3] 11 ppm 30 minutes

AEGL-3 (Lethality) [3] 2.8 ppm 8 hours

Human LCLo (Lethal) [2] 2,800 mg/m³ Inhalation

Human LD₅₀ (Estimated) [2] 20 mg/kg Inhalation
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Mechanisms of Toxicity and Pathophysiology

Phosphine is a rapid-acting, systemic toxicant. Its primary mechanism involves the disruption of cellular

respiration, leading to a cascade of metabolic failures.

Inhibition of Oxidative Phosphorylation: PH₃ is a potent inhibitor of cytochrome c oxidase, the

terminal complex in the mitochondrial electron transport chain. This inhibition can reduce oxidative
phosphorylation by up to 70%, severely depleting cellular ATP levels [2] [4].

Generation of Oxidative Stress: PH₃ induces the production of highly reactive hydroxyl and
peroxide radicals, leading to widespread lipid peroxidation, protein denaturation, and damage to

cellular membranes [2] [1].
Mitochondrial and Ultrastructural Damage: Transmission electron microscopy studies on cardiac

tissue from exposed rats reveal significant ultrastructural damage to both tissue and mitochondria,
which is central to the observed organ dysfunction [4].

Organs with high oxygen demand, such as the heart, lungs, kidneys, and liver, are particularly vulnerable. In

the heart, this manifests as profound, often refractory, hypotension, arrhythmias, and cardiogenic shock,

which is the most common cause of death [2] [1] [5].

Analytical Detection and Experimental Methodologies

Detection of Phosphine in Biological Samples

Qualitative and quantitative confirmation of phosphine exposure is critical for diagnosis and research.

Silver Nitrate Test (Qualitative): A simple colorimetric test where phosphine reduces silver nitrate,

turning impregnated paper strips black. This test can be performed on gastric contents, breath, or
viscera [2] [6].

Gas Chromatography with Nitrogen-Phosphorus Detector (GC-NPD): The preferred method for
quantitative confirmation. Biological samples are typically prepared using headspace analysis. The

method shows excellent linearity (e.g., 10–500 ng/mL with R² > 0.998) and is highly sensitive for
detecting phosphine in post-mortem samples like blood, liver, and kidney [6].

Experimental Inhalation Exposure Model
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A sophisticated, interdisciplinary approach is required to study PH₃ toxicity in a controlled manner.

Custom Exposure System: A dynamic, whole-body inhalation exposure system for conscious,
unrestrained rats can be used. The system integrates real-time plethysmography to monitor

respiratory parameters [4].
Agent Generation and Monitoring: Compressed PH₃ gas (≥97% pure) is metered via mass flow

controllers and mixed with filtered air. The resulting concentration in the exposure chambers is
continuously monitored using an in-line Fourier Transform Infrared (FTIR) gas analyzer [4].

Dosage and Endpoints: Exposure doses are expressed as concentration-time (Ct) products in
ppm×min. The reported LCt₅₀ for a 24-hour post-exposure period in rats is 23,270 ppm×min [4]. Post-

exposure analyses can include gross pathology, histopathology, transmission electron microscopy,
and genomic studies to assess organ damage and molecular mechanisms.

Research Gaps and Emerging Countermeasures

Despite its high toxicity, there is no definitive antidote for AlP poisoning. Current management is primarily

supportive care, focusing on aggressive cardiovascular support and correction of acidosis [1] [7]. This

absence of a targeted therapy represents a significant research gap.

Several experimental and clinical approaches are being investigated:

Metabolic Modulation with Insulin: A systematic review of clinical studies suggests that high-dose

exogenous insulin may improve survival in AlP-poisoned patients. The proposed mechanism is
overcoming a "state of metabolic starvation" in the myocardium by improving glucose uptake and

utilization, providing an alternative energy source for the failing heart [5].
Gastrointestinal Decontamination with Oils: The use of coconut or paraffin oil via nasogastric tube

is an intervention aimed at reducing the absorption of phosphine. The oil acts as a physical barrier,
potentially by reducing the contact between AlP and gastric acid and dissolving the liberated

phosphine, thereby limiting its systemic absorption [7] [8].
Absorption and Purification Technologies: From an environmental and occupational safety

perspective, research into phosphine capture technologies is ongoing. One study highlights
methanol as a potential absorbent for removing PH₃ from industrial exhaust gases, with absorption

capacity increasing at lower temperatures and higher PH₃ partial pressures [9].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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